Cas no 38082-70-1 (Sar-Sar-OH)

• Product Name: Sar-Sar-OH
• CAS No: 38082-70-1
• MF: C₆H₁₂N₂O₃
• MW: 160.171081542969
• MDL: MFCD00238351
• CID: 298014
• PubChem ID: 7020237
• Update Time: 2025-11-02

Sar-Sar-OH Chemical and Physical Properties

Names and Identifiers

• Glycine,N-methylglycyl-N-methyl-
• SAR-SAR-OH
• N-methyl-glycine 4-methyl-anilide
• N-methyl-glycine p-toluidide
• N-Methyl-glycin-p-toluidid
• N-Sarkosyl-sarkosin
• Sarkosin-p-toluidid
• SCHEMBL1330884
• N-Methyl-N-(methylglycyl)glycine
• 2-[methyl-[2-(methylamino)acetyl]amino]acetic acid
• CHEMBL346341
• AT17296
• MFCD00238351
• 2-[N-methyl-2-(methylamino)acetamido]acetic acid
• 38082-70-1
• Sarcosyl-sarcosin
• Sar-Sar-OH

• MDL： MFCD00238351
• Inchi： 1S/C6H12N2O3/c1-7-3-5(9)8(2)4-6(10)11/h7H,3-4H2,1-2H3,(H,10,11)
• InChI Key： ZAEAFACGXYFJRC-UHFFFAOYSA-N
• SMILES： O=C(CNC)N(C)CC(=O)O

Computed Properties

• Exact Mass: 160.08500
• Monoisotopic Mass: 160.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: -3.4

Experimental Properties

• PSA: 69.64000
• LogP: -0.86030

Sar-Sar-OH Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Peptoid-peptide hybrids

Additional information on Sar-Sar-OH

Sar-Sar-OH (CAS No. 38082-70-1): A Comprehensive Overview of Its Properties and Applications

Sar-Sar-OH (CAS No. 38082-70-1) is a dipeptide derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, composed of two sarcosine (Sar) units linked to a hydroxyl group (OH), plays a crucial role in peptide synthesis and drug development. Its unique structure and properties make it a valuable tool for researchers exploring peptide-based therapeutics and bioconjugation techniques.

The molecular formula of Sar-Sar-OH is C₆H₁₂N₂O₃, with a molecular weight of 160.17 g/mol. Its CAS number 38082-70-1 is widely used in chemical databases for accurate identification. The compound exhibits excellent solubility in water and polar solvents, making it ideal for aqueous-phase reactions. Researchers often utilize Sar-Sar-OH as a building block in solid-phase peptide synthesis (SPPS), where its stability and reactivity are highly advantageous.

One of the key applications of Sar-Sar-OH is in the development of peptide-based drugs. With the growing interest in targeted therapies and personalized medicine, this compound has become a focal point for designing novel therapeutics. Its ability to enhance peptide stability and bioavailability makes it a preferred choice for drug formulation. Additionally, Sar-Sar-OH is used in bioconjugation to attach peptides to other molecules, such as fluorescent dyes or nanoparticles, for diagnostic and imaging purposes.

The demand for Sar-Sar-OH (CAS 38082-70-1) has surged in recent years, driven by advancements in biotechnology and pharmaceutical research. Companies specializing in custom peptide synthesis often list this compound in their catalogs, catering to academic and industrial clients. Its role in peptide engineering and drug discovery underscores its importance in modern science.

From a market perspective, Sar-Sar-OH is part of the broader peptide synthesis market, which is projected to grow significantly due to increasing investments in biopharmaceuticals. Researchers are particularly interested in its potential for creating next-generation therapeutics, such as anticancer peptides and antimicrobial agents. The compound's versatility and compatibility with green chemistry principles further enhance its appeal.

In conclusion, Sar-Sar-OH (CAS No. 38082-70-1) is a pivotal compound in peptide research and drug development. Its unique properties, coupled with its wide-ranging applications, make it indispensable for scientists working on innovative therapies and diagnostic tools. As the field of peptide-based medicine continues to evolve, the significance of Sar-Sar-OH is expected to grow, solidifying its position as a cornerstone of biochemical research.